7-(Cyclopropylmethyl)-8-oxo-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine-1-carboxylic acid

• IUPAC Name: 7-(cyclopropylmethyl)-8-oxo-5,6-dihydroimidazo[1,5-a]pyrazine-1-carboxylic acid
• InChI: InChI=1S/C11H13N3O3/c15-10-9-8(11(16)17)12-6-14(9)4-3-13(10)5-7-1-2-7/h6-7H,1-5H2,(H,16,17)
• InChI Key: JKOBFCYISIINRJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC1CN2CCN3C=NC(=C3C2=O)C(=O)O
• Molecular Formula: C11H13N3O3
• Molecular Weight: 235.24 g/mol

Description

Pyrrolopyrazine is a nitrogen-containing heterocyclic compound that includes a pyrrole ring and a pyrazine ring. Compounds with this scaffold have widely exhibited different biological activities, such as antimicrobial, anti-inflammatory, antiviral, antifungal, antioxidant, antitumor, and kinase inhibitory.

Synthesis Analysis

Pyrrolopyrazine derivatives can be synthesized through various routes, including cyclization, ring annulation, cycloaddition, direct C-H arylation, and other methods. For instance, a series of novel pyrazolo[1,5-a]pyrazine derivatives has been synthesized using a facile one-pot three-step protocol starting from pyrazole-3-carboxylic acids.

Molecular Structure Analysis

The pyrazine heterocycle is composed of a six-membered aromatic structure bearing two nitrogen atoms, arranged in a 1,4-orientation embedded within a carbon framework.

Chemical Reactions Analysis

Carboxylic acids, which are part of the compound you mentioned, undergo a nucleophilic substitution reaction where the nucleophile (-OH) is substituted by another nucleophile. Pyrrolopyrazine derivatives can be synthesized from carboxylic acids.

Future Directions

Pyrrolopyrazine derivatives have shown promise in various applications, especially in medicinal chemistry. Therefore, future research could focus on exploring more about these compounds, their synthesis methods, and their potential applications.